Cas no 2354262-12-5 (3-(3,4-dichlorophenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid)

• Product Name: 3-(3,4-dichlorophenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid
• CAS No: 2354262-12-5
• MF: C₂₆H₂₁Cl₂NO₄
• MW: 482.355245351791
• CID: 5638832
• PubChem ID: 165903425
• Update Time: 2025-05-20

3-(3,4-dichlorophenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27783879
• 2354262-12-5
• 3-(3,4-dichlorophenyl)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidine-3-carboxylic acid
• 3-(3,4-dichlorophenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid

• Inchi： 1S/C26H21Cl2NO4/c27-22-10-9-16(13-23(22)28)26(24(30)31)11-12-29(15-26)25(32)33-14-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-10,13,21H,11-12,14-15H2,(H,30,31)
• InChI Key： LDIZRROIHBBDBV-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1(C(=O)O)CN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1)Cl

Computed Properties

• Exact Mass: 481.0847635g/mol
• Monoisotopic Mass: 481.0847635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 728
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-(3,4-dichlorophenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid

Comprehensive Overview of 3-(3,4-dichlorophenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid (CAS No. 2354262-12-5)

In the realm of organic chemistry and pharmaceutical research, 3-(3,4-dichlorophenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid (CAS No. 2354262-12-5) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated as Fmoc-protected pyrrolidine carboxylic acid derivative, is a pivotal intermediate in peptide synthesis and drug discovery. Its molecular framework combines a dichlorophenyl moiety with a pyrrolidine ring, making it a versatile building block for designing bioactive molecules.

The growing interest in Fmoc-protected amino acid derivatives like this compound aligns with the surge in demand for peptide-based therapeutics. Researchers are increasingly exploring its role in solid-phase peptide synthesis (SPPS), a technique critical for developing treatments targeting metabolic disorders, oncology, and neurodegenerative diseases. The 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) group serves as a protective shield for the amine functionality, enabling selective deprotection during multi-step syntheses—a feature highly valued in modern medicinal chemistry.

From an industrial perspective, the compound’s CAS No. 2354262-12-5 is frequently searched in databases by chemists investigating high-efficiency coupling reagents or green chemistry alternatives. Recent studies highlight its compatibility with environmentally benign solvents, addressing the pharmaceutical industry’s push toward sustainable synthesis. Moreover, its stability under mild conditions makes it suitable for automated peptide synthesizers, a topic trending in AI-driven drug development forums.

Analytical challenges associated with 3-(3,4-dichlorophenyl)pyrrolidine derivatives often revolve around chiral purity and stereocontrol. Advanced techniques like HPLC-MS and NMR spectroscopy are employed to validate its structural integrity, ensuring compliance with stringent Good Manufacturing Practices (GMP). These quality control measures resonate with current discussions on regulatory compliance in API (Active Pharmaceutical Ingredient) production.

In summary, CAS No. 2354262-12-5 exemplifies the intersection of innovation and practicality in organic synthesis. Its relevance to peptide engineering, coupled with its adaptability to automated platforms, positions it as a compound of enduring scientific and commercial value. As research continues to unlock its full potential, this molecule remains a cornerstone in the quest for next-generation therapeutics.